5-ethyl-3-(prop-2-ynylthio)-5H-[1,2,4]triazino[5,6-b]indole

• Molecular Formula: C14H12N4S
• Molecular Weight: 268.34 g/mol
• IUPAC Name: 5-ethyl-3-prop-2-ynylsulfanyl-[1,2,4]triazino[5,6-b]indole
• InChI: InChI=1S/C14H12N4S/c1-3-9-19-14-15-13-12(16-17-14)10-7-5-6-8-11(10)18(13)4-2/h1,5-8H,4,9H2,2H3
• InChI Key: NGINMUPNCWFUKS-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCC#C

Description

5-ethyl-3-(prop-2-ynylthio)-5H-[1,2,4]triazino[5,6-b]indole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a member of the triazinoindole family, which has been found to possess interesting biological activities. In

Mechanism of Action

The mechanism of action of 5-ethyl-3-(prop-2-ynylthio)-5H-[1,2,4]triazino[5,6-b]indole is not fully understood. However, studies have suggested that this compound exerts its anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth. It has also been found to inhibit the activity of certain enzymes involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
Apart from its anti-cancer activity, 5-ethyl-3-(prop-2-ynylthio)-5H-[1,2,4]triazino[5,6-b]indole has been found to possess other biochemical and physiological effects. Studies have shown that this compound has anti-inflammatory and antioxidant activity. It has also been found to possess neuroprotective properties and can potentially be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-ethyl-3-(prop-2-ynylthio)-5H-[1,2,4]triazino[5,6-b]indole in lab experiments is its potent anti-cancer activity. This compound can be used to test the efficacy of different cancer treatments and can potentially be used as a lead compound for the development of new anti-cancer drugs. However, one of the limitations of using this compound is its low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 5-ethyl-3-(prop-2-ynylthio)-5H-[1,2,4]triazino[5,6-b]indole. One of the most promising directions is the development of new anti-cancer drugs based on this compound. Studies have shown that modifications to the structure of this compound can lead to improved anti-cancer activity and selectivity. Another future direction is the investigation of the neuroprotective properties of this compound and its potential use in the treatment of neurodegenerative diseases.
Conclusion:
In conclusion, 5-ethyl-3-(prop-2-ynylthio)-5H-[1,2,4]triazino[5,6-b]indole is a chemical compound that has shown promising results in various scientific research applications, particularly in the field of cancer research. Its potent anti-cancer activity, along with its anti-inflammatory, antioxidant, and neuroprotective properties, make it a potential candidate for the development of new drugs. Further research on this compound and its derivatives can lead to the development of more effective treatments for cancer and other diseases.

Synthesis Methods

The synthesis of 5-ethyl-3-(prop-2-ynylthio)-5H-[1,2,4]triazino[5,6-b]indole involves the reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with ethyl propiolate in the presence of a catalyst. The resulting product is then subjected to a series of reactions to obtain the final compound. This synthesis method has been optimized to produce high yields of 5-ethyl-3-(prop-2-ynylthio)-5H-[1,2,4]triazino[5,6-b]indole.

Scientific Research Applications

5-ethyl-3-(prop-2-ynylthio)-5H-[1,2,4]triazino[5,6-b]indole has been found to possess interesting biological activities, which make it a potential candidate for various scientific research applications. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that 5-ethyl-3-(prop-2-ynylthio)-5H-[1,2,4]triazino[5,6-b]indole has potent anti-cancer activity against different cancer cell lines, including breast, lung, and colon cancer cells.